molecular formula C13H15N5O3S2 B15282100 6-(2-Furyl)-3-[1-(methylsulfonyl)-3-piperidinyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

6-(2-Furyl)-3-[1-(methylsulfonyl)-3-piperidinyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

Cat. No.: B15282100
M. Wt: 353.4 g/mol
InChI Key: VIJWPXMHOGPYFS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-(2-Furyl)-3-[1-(methylsulfonyl)-3-piperidinyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a triazolothiadiazole derivative characterized by a 2-furyl group at position 6 and a methylsulfonyl-piperidinyl moiety at position 3. The triazolothiadiazole core is a fused heterocyclic system known for diverse pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties.

Properties

Molecular Formula

C13H15N5O3S2

Molecular Weight

353.4 g/mol

IUPAC Name

6-(furan-2-yl)-3-(1-methylsulfonylpiperidin-3-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

InChI

InChI=1S/C13H15N5O3S2/c1-23(19,20)17-6-2-4-9(8-17)11-14-15-13-18(11)16-12(22-13)10-5-3-7-21-10/h3,5,7,9H,2,4,6,8H2,1H3

InChI Key

VIJWPXMHOGPYFS-UHFFFAOYSA-N

Canonical SMILES

CS(=O)(=O)N1CCCC(C1)C2=NN=C3N2N=C(S3)C4=CC=CO4

Origin of Product

United States

Comparison with Similar Compounds

Compounds with Furyl Substituents

Compound Name Substituents (Position 3/6) Key Properties/Activities Synthesis Highlights Evidence Source
6-(5-Bromofuran-2-yl)-3-(4-tert-butylphenyl)-[1,2,4]triazolo[...] 6: 5-Bromofuran; 3: 4-tert-butylphenyl Noted for bromine-enhanced electrophilicity; potential halogen bonding Halogenated furan synthesis via POCl3-mediated cyclization
6-(2,4-Dichlorophenyl)-3-(2-furyl)-[1,2,4]triazolo[...] 6: 2,4-Dichlorophenyl; 3: 2-furyl Dichlorophenyl enhances lipophilicity; antifungal/antibacterial potential Microwave-assisted synthesis for higher yields
3-(3,4-Dimethoxyphenyl)-6-(2-fluoro-4-pyridinyl)-[...] 6: Fluoro-pyridinyl; 3: Dimethoxyphenyl Fluoro and pyridinyl groups improve CNS penetration Conventional reflux with KOH
Target Compound 6: 2-Furyl; 3: Methylsulfonyl-piperidinyl Expected enhanced solubility and target specificity (hypothetical) Likely involves sulfonation and piperidine functionalization (not detailed in evidence)

Key Observations :

  • The target’s 2-furyl group at position 6 is less sterically hindered than brominated furans (e.g., ), which may reduce metabolic stability but improve synthetic accessibility.
  • Methylsulfonyl-piperidinyl at position 3 introduces a polar, hydrogen-bond-accepting group, contrasting with lipophilic tert-butylphenyl or dichlorophenyl substituents.

Compounds with Piperidinyl/Sulfonyl Groups

Compound Name Substituents (Position 3/6) Key Properties/Activities Synthesis Highlights Evidence Source
6-[2-(2-Furyl)vinyl]-3-(1-piperidinylmethyl)[...] 6: Furylvinyl; 3: Piperidinylmethyl Piperidinyl enhances basicity; potential CNS activity Microwave-assisted coupling
N-(2,4-Dimethylphenyl)-6-(4-nitrophenyl)-[...] 3: Dimethylphenylamine; 6: Nitrophenyl Nitrophenyl enhances electron-withdrawing effects; TNF-α inhibition Amine coupling under reflux
Target Compound 3: Methylsulfonyl-piperidinyl; 6: Furyl Hypothetically balances polarity and lipophilicity Requires sulfonylation of piperidine intermediate

Key Observations :

Adamantyl-Containing Derivatives

Compound Name Substituents (Position 3/6) Key Properties/Activities Synthesis Highlights Evidence Source
3-(Adamantan-1-yl)-6-(2-chloro-6-fluorophenyl)-[...] 3: Adamantyl; 6: Chloro-fluorophenyl Adamantyl enhances lipophilicity; COX-1/2 inhibition POCl3-mediated cyclization
6-(1-Adamantyl)-3-(4-fluorophenyl)-[...] 6: Adamantyl; 3: Fluorophenyl High thermal stability; antiproliferative activity Column chromatography purification
Target Compound 3: Methylsulfonyl-piperidinyl; 6: Furyl Less bulky than adamantyl; likely improved solubility

Key Observations :

  • Adamantyl derivatives exhibit strong hydrophobic interactions but may suffer from poor solubility . The target’s furyl and methylsulfonyl groups could mitigate this issue.

Aryl/Heteroaryl-Substituted Derivatives

Compound Name Substituents (Position 3/6) Key Properties/Activities Synthesis Highlights Evidence Source
3-(1H-Indol-3-yl)-6-(4-iodophenyl)-[...] 3: Indolyl; 6: Iodophenyl Dual aromatic systems; Bcl-2-targeted anticancer activity Phosphoryl chloride-mediated cyclization
3-(3-Bromophenyl)-6-(o-tolyloxymethyl)-[...] 3: Bromophenyl; 6: Tolyloxymethyl Bromine aids crystallography; cholinesterase inhibition Conventional reflux
Target Compound 3: Methylsulfonyl-piperidinyl; 6: Furyl Furyl’s smaller size vs. indolyl/iodophenyl may limit π-stacking but improve synthetic yield

Key Observations :

  • Heteroaryl substituents like indolyl or pyridinyl are common in bioactive triazolothiadiazoles, but the target’s furyl group offers a simpler aromatic system for optimization.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.